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Compound of Interest

Compound Name: Benzyl cyclobut-1-enecarboxylate

Cat. No.: B14889270

Get Quote

Executive Summary
Benzyl cyclobut-1-enecarboxylate (

, MW 188.22) presents a unique mass spectrometric signature defined by the interplay
between a strained cyclobutene ring and a stable benzyl ester moiety.

In Electron Ionization (EI) MS at 70 eV, this compound is characterized by:

Dominant Base Peak (

91): Formation of the tropylium ion, characteristic of benzyl esters.

Ring Strain Release: Electrocyclic ring opening of the cyclobutene moiety, distinguishing it

from saturated cyclobutane analogs.

Acylium Ion Formation (

81): Cleavage of the benzyloxy group.
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This guide compares the fragmentation of the target compound against its saturated analog

(Benzyl cyclobutanecarboxylate) and its non-benzylic analog (Methyl cyclobut-1-

enecarboxylate) to assist researchers in structural elucidation and impurity profiling.

Structural Analysis & Theoretical Basis
Before interpreting the MS data, it is critical to understand the lability of the specific bonds

under high-energy electron impact (70 eV).

The Target Molecule
Moiety A (Benzyl): Highly prone to

-cleavage and rearrangement to the aromatic tropylium cation (

).[1]

Moiety B (Cyclobutene): A strained 4-membered ring with a double bond at position 1. This

conjugation with the carbonyl group stabilizes the molecule slightly compared to isolated

cyclobutenes, but it remains susceptible to electrocyclic ring opening to form a conjugated

diene system.

The Comparators
To validate the identity of Benzyl cyclobut-1-enecarboxylate, we compare it against:

Alternative A: Benzyl cyclobutanecarboxylate (Saturated)

Difference: Lacks the double bond.

MS Impact: Fragments via loss of ethylene (

) rather than electrocyclic ring opening.

Alternative B: Methyl cyclobut-1-enecarboxylate (Non-benzyl)

Difference: Methyl ester instead of benzyl.

MS Impact: Lacks the dominant
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91 peak; useful for isolating the cyclobutene fragmentation pattern.

Comparative Fragmentation Analysis
The following table synthesizes the expected ion clusters based on McLafferty rearrangement

rules and standard bond dissociation energies.

Table 1: Diagnostic Ion Comparison

Feature
Target: Benzyl
cyclobut-1-
enecarboxylate

Alt A: Benzyl
cyclobutanecarbox
ylate

Alt B: Methyl
cyclobut-1-
enecarboxylate

Molecular Ion (

)
188 (Weak/Distinct) 190 (Weak) 112 (Moderate)

Base Peak (100%) 91 (Tropylium) 91 (Tropylium)

53 (Cyclobutenyl) or

81 (

)

Acylium Ion
81 (

)

83 (

)

81 (

)

Ring Fragment
53 (

)

55 (

)

53 (

)

Specific Loss (97)
(162, Loss of

)

(81, Loss of

)

Secondary Aromatic 65 (Cyclopentadienyl) 65 (Cyclopentadienyl) Absent

Key Differentiators
vs. Saturated Analog: The target yields an acylium ion at

81, whereas the saturated analog yields

83. The target also lacks the strong
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transition typical of cyclobutanes (loss of ethylene).

vs. Methyl Analog: The target is dominated by the aromatic

91 series, obscuring the lower mass region. The methyl analog allows clear observation of
the cyclobutene ring fragments (

53, 81).

Mechanistic Pathways (Visualization)
The fragmentation is driven by two competing pathways: Benzylic cleavage (Pathway A) and

Ring Opening (Pathway B).

Parent Ion
[C12H12O2]+.

m/z 188

Tropylium Ion
[C7H7]+
m/z 91

(Base Peak)
Benzylic Cleavage

(- C5H5O2•)

Cyclobutenyl Acylium
[C5H5O]+

m/z 81

α-Cleavage
(- OCH2Ph•)

Conjugated Diene
(Isomerization)
[C12H12O2]+.

Electrocyclic
Ring Opening

Cyclopentadienyl
[C5H5]+
m/z 65

- C2H2
(Metastable)

Cyclobutenyl Cation
[C4H5]+
m/z 53

- CO
(Decarbonylation)

Frag.

Click to download full resolution via product page

Figure 1: Primary fragmentation pathways. The red node indicates the base peak (Tropylium).

The yellow node represents the diagnostic acylium ion distinguishing the alkene from the

alkane.

Experimental Protocol
To reproduce these results and ensure spectral fidelity, follow this self-validating GC-MS

protocol.

Sample Preparation
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Solvent: Dichloromethane (DCM) or Ethyl Acetate (HPLC Grade). Avoid methanol to prevent

transesterification in the injector port.

Concentration: 100 µg/mL (100 ppm). High concentrations may lead to dimerization artifacts

in the source.

Instrument Parameters (Agilent/Thermo Standard)
Inlet: Split mode (20:1). Temperature: 250°C.

Column: DB-5ms or equivalent (5% phenyl-methylpolysiloxane), 30m x 0.25mm ID.

Carrier Gas: Helium, 1.0 mL/min constant flow.

Oven Program:

Hold 50°C for 1 min.

Ramp 20°C/min to 280°C.

Hold 3 min.

MS Source: Electron Ionization (EI) at 70 eV. Source Temp: 230°C. Quadrupole: 150°C.

Scan Range:

40–350.

Workflow Diagram
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Step 1: Solubilization
(DCM, 100 ppm)

Step 2: GC Separation
(DB-5ms, Split 20:1)

Step 3: EI Ionization
(70 eV, 230°C)

Step 4: Data Acquisition
(Scan m/z 40-350)

Step 5: Validation
Check m/z 91:65 ratio

Click to download full resolution via product page

Figure 2: Experimental workflow for acquiring reproducible mass spectra.

Interpretation & Validation Criteria
To confirm the identity of Benzyl cyclobut-1-enecarboxylate in an unknown sample, apply the

following Three-Point Check:

The Benzyl Flag:

Observe Base Peak at

91.[1][2]

Confirm secondary peak at

65 (approx. 10-15% of base peak).
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If

91 is present but 65 is absent, suspect contamination.

The Unsaturation Flag:

Look for

81 (Acylium).

Comparison: If the peak is at

83, the ring is saturated (Cyclobutane).

The Molecular Ion:

Identify

188.

Validation: Check for

189 (C-13 isotope) at ~13% intensity of the parent peak (12 carbons

1.1%).

Common Artifacts
Thermal Isomerization: Cyclobutenes can thermally open to butadienes in a hot injector port

(

C). If the spectrum shows excessive fragmentation resembling a linear diene ester, lower the
inlet temperature to 200°C.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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